Cas no 89228-71-7 (2H-1-Benzopyran-2-one, 3,7-dimethyl-)

2H-1-Benzopyran-2-one, 3,7-dimethyl- structure
89228-71-7 structure
Product Name:2H-1-Benzopyran-2-one, 3,7-dimethyl-
CAS No:89228-71-7
MF:C11H10O2
MW:174.195903301239
CID:607640
PubChem ID:18740004
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3,7-dimethyl-
    • 3,7-dimethylchromen-2-one
    • 89228-71-7
    • 3,7-dimethyl-2H-chromen-2-one
    • DTXSID70595913
    • 3,7-Dimethyl-2H-1-benzopyran-2-one
    • SCHEMBL890223
    • SY308571
    • Inchi: 1S/C11H10O2/c1-7-3-4-9-6-8(2)11(12)13-10(9)5-7/h3-6H,1-2H3
    • InChI Key: FGOJVYKXEHPRGF-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=CC2C=CC(C)=CC1=2)=O

Computed Properties

  • Exact Mass: 174.068079557g/mol
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų
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